Cas no 1586-41-0 (2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide)

2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide structure
1586-41-0 structure
Product Name:2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide
CAS No:1586-41-0
MF:C8H11NO2S
MW:185.24344086647
CID:225197
PubChem ID:2764295
Update Time:2025-04-19

2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide
    • methyl 3-amino-3-thiophen-2-ylpropanoate
    • Quinolizinium,2-(pyridiniomethyl)-, iodide (1:2)
    • Pyridine, compd. with2-(iodomethyl)quinolizinium iodide (1:1)
    • Quinolizinium, 2-(iodomethyl)-,compd. with pyridine (1:1)
    • Quinolizinium,2-(pyridiniomethyl)-, diiodide (8CI,9CI)
    • 188812-40-0
    • SB23015
    • methyl (+)-3-amino-3-thiophen-2-yl-propionate
    • methyl 3-amino-3-(thiophen-2-yl)propanoate
    • methyl beta-aminothiophene-2-propanoate
    • SY025658
    • AJNFOBUKNGRRKH-UHFFFAOYSA-N
    • AKOS005070977
    • CS-0449068
    • 1586-41-0
    • A919070
    • 7R-0635
    • 2-Thiophenepropanoic acid, beta-amino-, methyl ester
    • DTXSID40377389
    • J-522129
    • MFCD03001286
    • EN300-55648
    • methyl 3-amino-3-(2-thienyl)propanoate
    • SCHEMBL1520244
    • Inchi： 1S/C8H11NO2S/c1-11-8(10)5-6(9)7-3-2-4-12-7/h2-4,6H,5,9H2,1H3
    • InChI Key： AJNFOBUKNGRRKH-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(CC(=O)OC)N

Computed Properties

  • Exact Mass: 475.92382
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • PSA: 7.98

2-(Pyridin-1-ium-1-ylmethyl)quinolizin-5-ium iodide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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